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Cat. No.: B074079 Get Quote

Strontium Peroxide Shines as a Potent
Photocatalyst for Environmental Remediation
A comprehensive evaluation reveals strontium peroxide's superior photocatalytic efficiency in

the degradation of organic and pharmaceutical pollutants, outperforming several conventional

catalysts. This guide presents a comparative analysis based on recent experimental findings,

offering researchers and drug development professionals insights into its potential for

wastewater treatment and environmental pollution control.

Recent research has highlighted strontium peroxide (SrO₂) as a highly effective, eco-friendly

photocatalyst.[1][2] A study published in the New Journal of Chemistry reports that SrO₂,

synthesized via a simple co-precipitation method, demonstrates remarkable photocatalytic

activity under both UV and sunlight irradiation for the removal of emerging contaminants.[1][2]

This performance positions strontium peroxide as a promising alternative to more commonly

studied photocatalysts.

Comparative Photocatalytic Performance
Experimental data reveals that strontium peroxide exhibits exceptional degradation efficiency

against a variety of pollutants. Notably, under UV light, SrO₂ achieved 96% degradation of the

pharmaceutical pollutant moxifloxacin within a mere 15 minutes, a rate that surpasses many

other reported photocatalysts.[1][2] Furthermore, when exposed to natural sunlight, SrO₂
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demonstrated 99% degradation of methylene blue in 30 minutes and 91% degradation of

rhodamine B in 105 minutes.[1][2]

The following tables summarize the comparative photocatalytic degradation of Rhodamine B

(RhB) under UV and sunlight conditions, showcasing the efficiency of strontium peroxide
against other catalysts.

Table 1: Comparative Degradation of Rhodamine B under UV Irradiation
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Photocatalyst
Catalyst
Amount (g/L)

RhB
Concentration
(ppm)

Degradation
(%) (Time in
min)

Rate Constant
(k, x 10⁻²
min⁻¹)

SrO₂ 0.6 10 97% (15) 24.8

0.1% Ba/ZnO 0.35 4 98% (60) 3.6

5% Se/ZnO 0.4 10 98% (150) -

Ag/ZnO/AgO/TiO

₂
0.3 10 99% (100) 2.3

g-C₃N₄

nanosheet
0.8 10 100% (70) -

h-BN/g-C₃N₄ 0.5 20 92% (180) 7.3

LDH@Bi₂WO₆ 2 10 98% (90) -

Au/ZnO 0.05 10 95% (180) 2.4

NiO/BiOI 0.08 5 96% (90) 5.7

2D/2D

BiMoO₆/g-C₃N₄
0.1 5 98% (40) 8.0

TiO₂/W₁₈O₄₉ 0.6 10 82% (60) 2.6

Source: Adapted

from Harikaran et

al., New Journal

of Chemistry,

2023.[3]

Table 2: Comparative Degradation of Rhodamine B under Sunlight Irradiation
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Photocatalyst
Catalyst
Amount (g/L)

RhB
Concentration
(ppm)

Degradation
(%) (Time in
min)

Rate Constant
(k, x 10⁻²
min⁻¹)

SrO₂ 0.6 10 96% (105) 2.3

g-

C₃N₄/Ag@CoW

O₄

0.1 10 97% (120) 3

Fe₃O₄/Bi₂O₂(OH)

(NO₃)
1 10 98% (120) -

g-C₃N₄/ZrO₂ 1 10 94% (90) 2.9

TiO₂/Bi₂O₃-

gC₃N₄
1 5 99% (120) 4.0

α-Bi₂O₃ 0.75 10 79% (180) 1.3

Source: Adapted

from Harikaran et

al., New Journal

of Chemistry,

2023.[3]

Experimental Protocols
The synthesis and photocatalytic evaluation of strontium peroxide were conducted as follows:

Synthesis of Strontium Peroxide
Pristine strontium peroxide was synthesized using a simple co-precipitation method.[1] While

the specific precursors are detailed in the source study, the general process involves the

controlled precipitation of SrO₂ from an aqueous solution, followed by washing and drying to

obtain the final photocatalyst powder.

Photocatalytic Degradation Experiments
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The photocatalytic activity of the synthesized SrO₂ was evaluated by monitoring the

degradation of various organic and pharmaceutical pollutants.[1] A typical experimental setup

involves:

Catalyst Suspension: A specific amount of the SrO₂ photocatalyst is dispersed in an aqueous

solution of the target pollutant.

Adsorption-Desorption Equilibrium: The suspension is stirred in the dark to allow for

adsorption-desorption equilibrium to be reached between the catalyst surface and the

pollutant molecules.

Irradiation: The suspension is then exposed to a light source, either a UV lamp or natural

sunlight, to initiate the photocatalytic reaction.

Sample Analysis: Aliquots of the suspension are collected at regular intervals, and the

concentration of the pollutant is measured using UV-Vis spectroscopy.

The degradation efficiency is calculated based on the change in the pollutant's concentration

over time. The stability and reusability of the SrO₂ photocatalyst were also assessed over

multiple cycles, demonstrating its robustness.[1]

Visualizing the Process
To better understand the underlying mechanisms and experimental procedures, the following

diagrams are provided.
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Caption: Photocatalytic mechanism of strontium peroxide.
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Caption: Experimental workflow for evaluating photocatalytic efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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